Cas no 1361764-76-2 (3,6-Bis(2,4-dichlorophenyl)picolinonitrile)
3,6-Bis(2,4-dichlorophenyl)picolinonitrile Chemical and Physical Properties
Names and Identifiers
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- 3,6-Bis(2,4-dichlorophenyl)picolinonitrile
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- Inchi: 1S/C18H8Cl4N2/c19-10-1-3-12(15(21)7-10)13-5-6-17(24-18(13)9-23)14-4-2-11(20)8-16(14)22/h1-8H
- InChI Key: SINKXAQUTALMSM-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C1=C(C#N)N=C(C=C1)C1C=CC(=CC=1Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 479
- XLogP3: 6.7
- Topological Polar Surface Area: 36.7
3,6-Bis(2,4-dichlorophenyl)picolinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026002643-250mg |
3,6-Bis(2,4-dichlorophenyl)picolinonitrile |
1361764-76-2 | 97% | 250mg |
$727.60 | 2022-04-03 | |
| Alichem | A026002643-500mg |
3,6-Bis(2,4-dichlorophenyl)picolinonitrile |
1361764-76-2 | 97% | 500mg |
$950.60 | 2022-04-03 | |
| Alichem | A026002643-1g |
3,6-Bis(2,4-dichlorophenyl)picolinonitrile |
1361764-76-2 | 97% | 1g |
$1,680.00 | 2022-04-03 |
3,6-Bis(2,4-dichlorophenyl)picolinonitrile Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 3,6-Bis(2,4-dichlorophenyl)picolinonitrile
Comprehensive Overview of 3,6-Bis(2,4-dichlorophenyl)picolinonitrile (CAS No. 1361764-76-2)
3,6-Bis(2,4-dichlorophenyl)picolinonitrile (CAS No. 1361764-76-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its dichlorophenyl groups and picolinonitrile core, is often studied for its chemical reactivity and utility in advanced material science. Researchers and industry professionals are increasingly interested in its synthesis, stability, and potential uses in high-performance materials.
The molecular structure of 3,6-Bis(2,4-dichlorophenyl)picolinonitrile features two 2,4-dichlorophenyl moieties attached to a central picolinonitrile ring. This arrangement imparts distinct electronic and steric properties, making it a subject of interest in photophysical studies and organic electronics. Recent trends in green chemistry and sustainable synthesis have also spurred investigations into eco-friendly methods for producing this compound, aligning with global efforts to reduce environmental impact.
One of the most frequently searched questions related to 3,6-Bis(2,4-dichlorophenyl)picolinonitrile is its role in OLED (Organic Light-Emitting Diode) technology. The compound's ability to modulate electron transport and luminescence makes it a candidate for use in next-generation display technologies. Additionally, its potential applications in pharmaceutical intermediates and agrochemicals are areas of active research, though these require further validation through rigorous testing.
From a synthetic chemistry perspective, the preparation of 3,6-Bis(2,4-dichlorophenyl)picolinonitrile often involves multi-step reactions, including cross-coupling and nitrile formation processes. Optimizing these reactions for higher yields and purity remains a key challenge, as highlighted in recent publications. The compound's stability under various conditions—such as exposure to light, heat, and moisture—is another critical factor for its practical deployment.
In the context of material science, 3,6-Bis(2,4-dichlorophenyl)picolinonitrile has been explored for its potential in creating molecular sensors and catalysts. Its electron-deficient aromatic system allows for interactions with other molecules, enabling selective detection or transformation of target species. This versatility has led to its inclusion in studies focusing on smart materials and nanotechnology.
Another trending topic tied to this compound is its computational modeling and quantum chemical analysis. Researchers utilize advanced software to predict its behavior in different environments, reducing the need for extensive experimental trials. Such approaches are particularly valuable in accelerating the discovery of new applications while minimizing resource consumption.
Given the growing demand for high-performance organic compounds, 3,6-Bis(2,4-dichlorophenyl)picolinonitrile stands out as a promising candidate. Its combination of structural robustness and functional adaptability positions it well for future innovations. However, comprehensive toxicity and environmental impact assessments are essential to ensure its safe and sustainable use across industries.
In summary, 3,6-Bis(2,4-dichlorophenyl)picolinonitrile (CAS No. 1361764-76-2) represents a fascinating area of research with broad implications. Whether in electronics, materials engineering, or chemical synthesis, this compound continues to inspire new discoveries and applications. As scientific understanding deepens, its role in addressing contemporary technological challenges is likely to expand further.
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